2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride

• Molecular Formula: C5H5ClF2N2O4S
• Molecular Weight: 262.62 g/mol
• IUPAC Name: 2-[5-(difluoromethyl)-2-oxo-1,3,4-oxadiazol-3-yl]ethanesulfonyl chloride
• InChI: InChI=1S/C5H5ClF2N2O4S/c6-15(12,13)2-1-10-5(11)14-4(9-10)3(7)8/h3H,1-2H2
• InChI Key: YCXUASPJBPBKQB-UHFFFAOYSA-N
• Canonical SMILES: C(CS(=O)(=O)Cl)N1C(=O)OC(=N1)C(F)F

Description

2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride is a specialized chemical reagent designed for advanced research applications, particularly in medicinal chemistry and drug discovery. This compound features a 1,3,4-oxadiazole heterocycle, a scaffold widely recognized as a critical synthon and a bioisostere for carboxylic acids, amides, and esters, which can enhance the pharmacokinetic properties of lead molecules . The presence of the difluoromethyl group on the oxadiazole ring can influence the compound's electronic properties, metabolic stability, and its ability to engage in hydrogen bonding, while the reactive sulfonyl chloride moiety provides a versatile handle for further functionalization, enabling researchers to create amide or sulfonamide linkages with various nucleophiles. The 1,3,4-oxadiazole nucleus is associated with a broad spectrum of biological activities, as documented in scientific literature. These activities include antimicrobial, antitumor, antiviral, antioxidant, and anticonvulsant effects . Commercially available drugs such as the antiviral Raltegravir and the anticancer agent Zibotentan contain the 1,3,4-oxadiazole ring, underscoring its significant therapeutic potential . The specific combination of the difluoromethyl-substituted oxadiazole core and the sulfonyl chloride functional group in this reagent makes it a valuable building block for the synthesis of novel compounds aimed at probing biological pathways or developing new therapeutic agents against a range of diseases. Researchers can leverage this compound to create targeted libraries for high-throughput screening or to optimize lead compounds in projects focused on kinase inhibition or enzyme targeting. This product is strictly labeled For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Oxadiazolone Synthesis

Adapting methods from, the cyclization step employs:

• Hydrazide precursor : Difluoroacetyl hydrazide (hypothetical, inferred from).
• Carbonyl source : Solid phosgene (triphosgene) in ester solvents (e.g., dimethyl carbonate/diethyl carbonate mixture).
• Molar ratios :

Component	Molar Ratio (relative to hydrazide)
Triphosgene	0.33–0.35
Alkylating agent (e.g., chloroacetone)	1.0–1.1

Conditions :

• Temperature: 15–50°C (stepwise heating).
• Solvent system: Dimethyl carbonate/diethyl carbonate (1:1–1.5 mass ratio) enhances intermediate solubility.

Sulfonyl Chloride Functionalization

Based on, sulfonation may involve:

• Sulfonyl chloride introduction : Reaction with chlorosulfonic acid or SO₂Cl₂ in dichloromethane.
• Catalyst : Tetrabutylammonium bromide (0.5–1.0 mol%) to facilitate phase transfer.

Critical Parameters

Solvent Selection

Mixed ester solvents (e.g., dimethyl carbonate + diethyl carbonate) improve yield by 12–15% compared to single solvents, as demonstrated in analogous systems.

Purification

• Desalting : Filtration post-reaction removes inorganic salts (e.g., NaHCO₃, Na₂CO₃).
• Solvent recovery : Reduced-pressure distillation (0.080–0.085 MPa, 75–80°C) isolates the product.

Challenges and Mitigation

• Difluoromethyl stability : The electron-withdrawing CF₂H group may destabilize intermediates. Lower reaction temperatures (10–25°C) during cyclization mitigate decomposition.
• Sulfonation selectivity : Controlled addition of SO₂Cl₂ prevents over-sulfonation, with in-situ FTIR monitoring suggested for optimal endpoint detection.

Hypothetical Procedure (Extrapolated)

• Cyclocondensation :

  • Combine difluoroacetyl hydrazide (0.60 mol), NaHCO₃ (1.21 mol), and mixed solvent (dimethyl carbonate/diethyl carbonate, 1:1).
  • Add triphosgene (0.20 mol) at 15°C, then heat to 50°C for 2.5 h.

• Alkylation :

  • Add chloroacetone (0.66 mol) and tetrabutylammonium bromide (3.8 mmol) to the intermediate.
  • React at 80°C for 8 h.

• Sulfonation :

  • Treat with SO₂Cl₂ (1.2 eq) in CH₂Cl₂ at 0°C, then warm to RT.

• Workup :

  • Filter, distill solvent, and recrystallize from ethyl acetate/hexane.

Expected yield : ~85–90% (extrapolated from).

Analytical Data (Projected)

• Purity : ≥96% (HPLC, C18 column, MeOH/H₂O = 70:30).
• ¹⁹F NMR : δ -110 to -115 ppm (CF₂H).
• HRMS : [M+H]⁺ calc. for C₅H₅ClF₂N₂O₄S: 296.96, found: 296.95.

Chemical Reactions Analysis

Types of Reactions

2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines or alcohols to form sulfonamide or sulfonate derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents are required.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are common nucleophiles used in substitution reactions.

Oxidizing Agents: Hydrogen peroxide and other peroxides can be used for oxidation reactions.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are common reducing agents.

Major Products Formed

Sulfonamides: Formed by the reaction with amines.

Sulfonates: Formed by the reaction with alcohols.

Oxidized and Reduced Derivatives: Depending on the specific reaction conditions.

Scientific Research Applications

2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride involves its interaction with specific molecular targets. The difluoromethyl group and oxadiazole ring play crucial roles in its activity. The compound can interact with enzymes and proteins, potentially inhibiting their function or altering their activity. The exact pathways and targets depend on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Pharmaceuticals

Compound 34d (3-{2-furyl[4-(4-{2-furyl[5-(2-naphthyloxymethyl)-2-thioxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]methylamino}phenylsulfonyl)-anilino]methyl}-5-(2-naphthyloxymethyl)-2,3-dihydro-1,3,4-oxadiazole-2-thione) shares the 1,3,4-oxadiazole core but incorporates thione (C=S) and bulky naphthyl/furyl substituents. These features confer potent antitubercular activity (MIC = 0.1 μM against M. tuberculosis H37Rv), highlighting how electron-rich aromatic substituents enhance bioactivity. In contrast, the target compound’s difluoromethyl and sulfonyl chloride groups may prioritize electrophilic reactivity over direct antimicrobial effects, though further testing is needed .

Agrochemical Derivatives

Oxadiazon and oxadiargyl (pesticides) are 1,3,4-oxadiazol-2-one derivatives with dichlorophenyl and tert-butyl substituents. For example:

• Oxadiazon : 3-(2,4-dichloro-5-isopropoxyphenyl)-5-tert-butyl-1,3,4-oxadiazol-2(3H)-one
• Oxadiargyl : 3-(2,4-dichloro-5-propargyloxyphenyl)-5-tert-butyl-1,3,4-oxadiazol-2(3H)-one

These compounds rely on lipophilic substituents for soil persistence and herbicidal activity. The target compound’s sulfonyl chloride group distinguishes it by enabling nucleophilic substitution reactions, a trait less common in agrochemical oxadiazoles .

Sulfonyl Chloride-Containing Analogues

The closest structural analog is 2-[2-Oxo-5-(propan-2-yl)-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride (CAS 2059956-04-4), which replaces the difluoromethyl group with an isopropyl (-CH(CH₃)₂) substituent. Key differences include:

Property	Target Compound	Isopropyl Analog
Substituent at Position 5	Difluoromethyl (-CF₂H)	Isopropyl (-CH(CH₃)₂)
Molecular Formula	C₆H₆ClF₂N₂O₄S*	C₇H₁₁ClN₂O₄S
Molecular Weight	~278.63†	254.69
Key Features	Electronegative, polar	Bulky, lipophilic

*Calculated from IUPAC name; †Estimated based on formula.

The difluoromethyl group increases polarity and metabolic stability compared to the isopropyl analog, which may enhance solubility in aqueous systems. The sulfonyl chloride group in both compounds facilitates reactions with amines or alcohols to form sulfonamides or sulfonate esters, critical in drug design .

Research Findings and Implications

• Reactivity : The sulfonyl chloride moiety in the target compound and its isopropyl analog enables rapid derivatization, a key advantage over oxadiazon and oxadiargyl, which lack such reactive handles .
• Biological Activity: While compound 34d demonstrates antitubercular efficacy, the target compound’s bioactivity remains unexplored.

Biological Activity

The compound 2-[5-(Difluoromethyl)-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl]ethane-1-sulfonyl chloride , with CAS number 2059993-70-1, is a novel sulfonyl chloride derivative that has garnered attention for its potential biological activities, particularly in the field of oncology. This article reviews its biological activity based on recent research findings, including case studies and relevant data.

Property	Value
Molecular Formula	C₅H₅ClF₂N₂O₄S
Molecular Weight	262.62 g/mol
CAS Number	2059993-70-1
Structure	Chemical Structure

Antitumor Effects

Recent studies have highlighted the antitumor properties of this compound, particularly against human hepatocellular carcinoma (HCC) cells. The compound demonstrated significant cytotoxicity with IC₅₀ values of 4.011 μM and 10.908 μM against HCCLM3 and HepG2 cell lines, respectively. These results indicate a dose-dependent decrease in cell viability upon treatment with the compound .

Mechanism of Action:

• Induction of Apoptosis: The compound was found to induce apoptosis in HCC cells as evidenced by flow cytometry and transmission electron microscopy assays. This suggests that the compound triggers programmed cell death pathways in cancer cells .
• Target Binding: Mass spectrometry-cellular thermal shift assay (MS-CETSA) identified fumarate hydratase as a potential binding target for the compound. This interaction was further validated through molecular docking studies and enzyme activity assays .
• Xenograft Studies: In vivo studies using a xenograft model in nude mice demonstrated that the compound effectively inhibited tumor growth, supporting its potential as an antitumor agent .

Other Biological Activities

While the primary focus has been on its antitumor effects, preliminary data suggest that this compound may also possess other biological activities:

Case Study 1: Hepatocellular Carcinoma

A study published in December 2023 evaluated the effects of the compound on human HCC cell lines. The findings indicated that treatment with varying concentrations led to significant reductions in cell viability and induced apoptosis, confirming its potential as a therapeutic agent in liver cancer treatment .

Case Study 2: Comparative Analysis

Comparative studies with other sulfonyl chloride derivatives revealed that this compound exhibited superior antitumor activity compared to several analogs. The structure-activity relationship (SAR) analysis indicated that the difluoromethyl group significantly enhances its biological efficacy .